Cas no 881041-90-3 (N-2-(2-Azepanyl)benzyl-N,N-dimethylamine)

• Product Name: N-2-(2-Azepanyl)benzyl-N,N-dimethylamine
• CAS No: 881041-90-3
• MF: C₁₅H₂₄N₂
• MW: 232.364463806152
• CID: 3056361
• PubChem ID: 4715416
• Update Time: 2025-11-01

N-2-(2-Azepanyl)benzyl-N,N-dimethylamine Chemical and Physical Properties

Names and Identifiers

• 1-[2-(azepan-2-yl)phenyl]-N,N-dimethylmethanamine
• 881041-90-3
• BBL021167
• STK893873
• 1-(2-(Azepan-2-yl)phenyl)-N,N-dimethylmethanamine
• {[2-(AZEPAN-2-YL)PHENYL]METHYL}DIMETHYLAMINE
• SB80899
• N-[2-(2-azepanyl)benzyl]-N,N-dimethylamine
• AKOS001476802
• N-2-(2-Azepanyl)benzyl-N,N-dimethylamine

• Inchi： 1S/C15H24N2/c1-17(2)12-13-8-5-6-9-14(13)15-10-4-3-7-11-16-15/h5-6,8-9,15-16H,3-4,7,10-12H2,1-2H3
• InChI Key： LDSMIZOJFSCJMT-UHFFFAOYSA-N
• SMILES： N1CCCCCC1C1C=CC=CC=1CN(C)C

Computed Properties

• Exact Mass: 232.193948774Da
• Monoisotopic Mass: 232.193948774Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 323.9±30.0 °C at 760 mmHg
• Flash Point: 113.0±15.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-2-(2-Azepanyl)benzyl-N,N-dimethylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-2-(2-Azepanyl)benzyl-N,N-dimethylamine

Recent Advances in the Study of 881041-90-3 and N-2-(2-Azepanyl)benzyl-N,N-dimethylamine

The compound with CAS number 881041-90-3, also known as N-2-(2-Azepanyl)benzyl-N,N-dimethylamine, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azepane ring and benzyl-dimethylamine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

One of the key areas of research has been the optimization of the synthetic route for 881041-90-3. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the compound. This advancement is critical for further pharmacological testing and potential commercialization. The study also highlighted the compound's stability under various physiological conditions, making it a viable candidate for oral administration.

Pharmacological investigations have revealed that N-2-(2-Azepanyl)benzyl-N,N-dimethylamine exhibits significant affinity for certain G-protein-coupled receptors (GPCRs), particularly those involved in neurological disorders. In vitro and in vivo studies have demonstrated its potential as an antagonist for serotonin receptors, suggesting applications in the treatment of depression and anxiety. Additionally, preliminary data indicate that the compound may have neuroprotective effects, which could be explored for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another promising avenue of research involves the compound's role in cancer therapy. Recent findings presented at the American Chemical Society Annual Meeting (2024) showed that 881041-90-3 can inhibit the proliferation of certain cancer cell lines by modulating key signaling pathways. The study emphasized the compound's selectivity, which minimizes off-target effects and reduces potential toxicity. These findings position N-2-(2-Azepanyl)benzyl-N,N-dimethylamine as a potential candidate for targeted cancer therapies.

Despite these advancements, challenges remain in the development of 881041-90-3 as a therapeutic agent. Issues such as bioavailability, metabolic stability, and long-term safety profiles need to be addressed in future studies. Researchers are also exploring structural modifications to enhance the compound's efficacy and reduce any adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, the recent studies on 881041-90-3 and N-2-(2-Azepanyl)benzyl-N,N-dimethylamine highlight its multifaceted potential in drug discovery and development. The compound's unique chemical structure and promising pharmacological properties make it a valuable subject for ongoing and future research. As the scientific community continues to unravel its mechanisms of action and therapeutic benefits, this molecule may soon emerge as a key player in the treatment of various diseases.